Cas no 57963-90-3 (2,6,10-Trimethylundecanenitrile)
57963-90-3 structure
Product Name:2,6,10-Trimethylundecanenitrile
CAS No:57963-90-3
MF:C14H27N
MW:209.370884180069
CID:1607901
PubChem ID:71438649
Update Time:2025-04-21
2,6,10-Trimethylundecanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,6,10-Trimethylundecanenitrile
- DB-302488
- 57963-90-3
-
- Inchi: 1S/C14H27N/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15/h12-14H,5-10H2,1-4H3
- InChI Key: PWCNRALBCUNRJE-UHFFFAOYSA-N
- SMILES: N#CC(C)CCCC(C)CCCC(C)C
Computed Properties
- Exact Mass: 209.214349865g/mol
- Monoisotopic Mass: 209.214349865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 23.8Ų
2,6,10-Trimethylundecanenitrile Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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